N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N,N-diethyl-4-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-21(4-2)19(23)15-10-12-16(13-11-15)20-18(22)14-24-17-8-6-5-7-9-17/h5-13H,3-4,14H2,1-2H3,(H,20,22)
• InChI Key: ALCXNXXSDODQHB-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2

Description

N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide, also known as DEET, is a widely used insect repellent. It was first synthesized in 1953 by the United States Department of Agriculture (USDA) and has since become one of the most effective insect repellents available. DEET is used to repel a wide range of insects, including mosquitoes, ticks, and fleas, and is commonly used in both residential and commercial settings.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide is not fully understood, but it is thought to work by interfering with the olfactory system of insects. This compound has been shown to inhibit the activity of certain olfactory receptors in mosquitoes and other insects, which reduces their ability to detect and locate their hosts.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is generally considered safe for use in humans. However, it can cause skin irritation and allergic reactions in some individuals. This compound has also been shown to have some effects on the nervous system, although these effects are generally considered to be mild and transient.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide is a widely used insect repellent and is readily available for use in laboratory experiments. It is effective against a wide range of insects and is relatively easy to use. However, this compound can be expensive and may not be suitable for all types of experiments. In addition, this compound has been shown to have some effects on the nervous system, which may limit its use in certain types of studies.

Future Directions

There are several areas of research that could benefit from further investigation into the properties and mechanisms of N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide. These include:
1. Investigating the olfactory system of insects to better understand the mechanisms by which this compound works.
2. Developing new insect repellents that are more effective and have fewer side effects than this compound.
3. Investigating the potential use of this compound as a treatment for insect-borne diseases, such as malaria and Zika virus.
4. Studying the long-term effects of this compound exposure on human health.
5. Investigating the potential use of this compound in combination with other insecticides to improve their efficacy.

Synthesis Methods

N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide is synthesized through a multistep process that involves the reaction of phthalic anhydride with diethylamine to form N,N-diethylphthalamic acid. This acid is then reacted with thionyl chloride to form N,N-diethylphthalimide, which is then reacted with phenol to form N,N-diethyl-4-hydroxy-3-methylbenzamide. Finally, this compound is reacted with phenoxyacetyl chloride to form this compound.

Scientific Research Applications

N,N-diethyl-4-[(phenoxyacetyl)amino]benzamide has been extensively studied for its insect repellent properties and is widely used in scientific research. It is commonly used in studies involving mosquitoes, ticks, and other insects to test the efficacy of insect repellents. This compound has also been used in studies to investigate the olfactory system of insects and to identify the chemical cues that attract or repel them.